Cas no 24261-19-6 (Monobutyl Tetrachlorophthalate)

• Product Name: Monobutyl Tetrachlorophthalate
• CAS No: 24261-19-6
• MF: C₁₂H₁₀Cl₄O₄
• MW: 360.01740026474
• CID: 259133
• PubChem ID: 90430
• Update Time: 2025-06-28

Monobutyl Tetrachlorophthalate Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarboxylicacid, 3,4,5,6-tetrachloro-, 1-butyl ester
• Monobutyl Tetrachlorophthalate
• 2-butoxycarbonyl-3,4,5,6-tetrachlorobenzoic acid
• Monobutyl Tetrachlor
• 1,2-Benzenedicarboxylic acid, 3,4,5,6-tetrachloro-, monobutyl ester
• 2-(butoxycarbonyl)-3,4,5,6-tetrachlorobenzoic acid
• AC1L3JZ0
• AC1Q3L0R
• Butyl hydrogen tetrachlorophthalate
• EINECS 246-112-5
• Phthalic acid, tetrachloro-, monobutyl ester
• tetrachloro-phthalic acid monobutyl ester
• Tetrachlorophthalic acid monobutyl ester
• Tetrachlor-phthalsaeure-monobutylester
• 3,4,5,6-Tetrachloro-1,2-benzenedicarboxylic acid, monobutyl ester
• NS00003443
• 1,2-Benzenedicarboxylic acid, 3,4,5,6-tetrachloro-, 1-butyl ester
• DTXSID10865142
• NSC112889
• 1, 3,4,5,6-tetrachloro-, monobutyl ester
• SCHEMBL5336507
• 2-butoxycarbonyl-3, 4, 5, 6-tetrachlorobenzoic acid
• NSC 112889
• NSC-112889
• 24261-19-6
• 1,2-Benzenedicarboxylic acid, 3,4,5,6-tetrachloro-, 1-butyl
• WKYMTJULVAGWJM-UHFFFAOYSA-N
• DB-243182

• Inchi： 1S/C12H10Cl4O4/c1-2-3-4-20-12(19)6-5(11(17)18)7(13)9(15)10(16)8(6)14/h2-4H2,1H3,(H,17,18)
• InChI Key： WKYMTJULVAGWJM-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=C(C(C(=O)O)=C1C(=O)OCCCC)Cl)Cl)Cl

Computed Properties

• Exact Mass: 357.9335
• Monoisotopic Mass: 357.93332
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.6
• XLogP3: 5.1

Experimental Properties

• Density: 1.517
• Boiling Point: 462°Cat760mmHg
• Flash Point: 233.2°C
• Refractive Index: 1.575
• PSA: 63.6
• LogP: 4.95530

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Monobutyl Tetrachlorophthalate

Monobutyl Tetrachlorophthalate (CAS No. 24261-19-6)

Monobutyl Tetrachlorophthalate (MBTCP), also known by its CAS number 24261-19-6, is a phthalate ester compound that has been extensively studied for its chemical properties, industrial applications, and environmental impact. This compound is a derivative of phthalic acid, where one of the hydroxyl groups is replaced by a butyl group, and the other is substituted with four chlorine atoms. The structure of MTCBP makes it a versatile material with unique characteristics that have been leveraged in various industries.

MBTCP has been widely used as a plasticizer in the production of polyvinyl chloride (PVC) and other polymers. Its ability to enhance the flexibility and durability of plastics has made it a valuable additive in manufacturing processes. Recent studies have highlighted the importance of understanding the long-term stability and degradation pathways of MTCBP in different environmental conditions. Researchers have found that under certain conditions, MTCBP can undergo hydrolysis, leading to the formation of phthalic acid derivatives and butanol. These findings are crucial for assessing the environmental fate of this compound and its potential impact on ecosystems.

In addition to its industrial applications, MTCBP has been explored for its potential in biomedical applications. Some studies suggest that MTCBP could serve as a precursor for synthesizing bioactive compounds or as a component in drug delivery systems. However, further research is needed to fully understand its compatibility with biological systems and its potential toxicity profiles.

The synthesis of MTCBP involves a multi-step process that typically includes the chlorination of phthalic anhydride followed by esterification with butanol. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, leading to higher yields and purer products. These innovations are particularly important for industries relying on MTCBP as a key raw material.

From an environmental perspective, the release of MTCBP into water bodies has raised concerns due to its potential to bioaccumulate in aquatic organisms. Studies conducted in controlled laboratory settings have shown that MTCBP can disrupt the endocrine system in fish, leading to reproductive issues. These findings underscore the need for stricter regulations on the disposal and use of this compound to minimize its ecological footprint.

Despite its widespread use, there is still much to learn about the toxicological profile of MTCBP. Recent toxicological studies have focused on understanding its effects on human health, particularly its potential as an endocrine disruptor. While initial findings suggest that MTCBP may pose risks at certain exposure levels, more comprehensive studies are required to establish definitive conclusions.

The global market for phthalate esters, including MTCBP, has seen steady growth over the past decade, driven by increasing demand from industries such as construction, automotive, and electronics. However, regulatory pressures and consumer awareness regarding the environmental and health impacts of phthalates are expected to influence future market dynamics.

In conclusion, Monobutyl Tetrachlorophthalate (CAS No. 24261-19-6) is a multifaceted compound with significant industrial applications and environmental implications. As research continues to uncover new insights into its properties and behavior, it is essential for industries and policymakers to work together to ensure its responsible use and management.